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Compound of Interest

Compound Name: 2-Vinylpyridine

Cat. No.: B144079 Get Quote

This guide provides a comprehensive overview of the solubility of 2-vinylpyridine in common

organic solvents, intended for researchers, scientists, and professionals in drug development.

The document summarizes available solubility data, outlines experimental protocols for

miscibility determination, and provides a visual workflow for solubility testing.

Core Topic: Solubility Profile of 2-Vinylpyridine
2-Vinylpyridine is a versatile organic compound utilized in the synthesis of specialty polymers

and as an intermediate in the chemical and pharmaceutical industries.[1] A thorough

understanding of its solubility is crucial for its application in various research and development

settings.

Quantitative and Qualitative Solubility Data
While precise quantitative solubility data for 2-vinylpyridine in a broad range of organic

solvents is not extensively documented in publicly available literature, it is widely reported as

being miscible or having high solubility in many common organic solvents. Miscibility implies

that the substances mix in all proportions to form a homogeneous solution. For aqueous

solutions, a definitive solubility value has been determined.

The following tables summarize the available quantitative and qualitative solubility data for 2-
vinylpyridine.

Table 1: Quantitative Solubility of 2-Vinylpyridine in Water
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Solvent Temperature (°C) Solubility

Water 20 2.5 g/100 mL[2][3]

20 27.5 g/L[1]

Table 2: Qualitative Solubility of 2-Vinylpyridine in Common Organic Solvents

Solvent Solubility Description

Acetone Very soluble, Easily soluble[4][5]

Benzene Soluble, Easily soluble[4][6]

Chloroform Soluble, Easily soluble[4][6]

Diethyl Ether Very soluble, Easily soluble[4][5]

Ethanol Very soluble, Easily soluble[4][5]

Methanol Soluble[1]

Toluene Soluble

Dimethylformamide (DMF) Soluble

Dioxane Soluble[3]

Hydrocarbons Soluble[5]

Ketones Soluble[5]

Esters Soluble[5]

Oxygenated Solvents Soluble[5]

Chlorinated Solvents Soluble[5]

Experimental Protocols
Given the high miscibility of 2-vinylpyridine with many organic solvents, a common

experimental approach is to determine miscibility rather than a specific solubility limit. Below is

a general protocol for determining the miscibility of two liquids.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.chemwhat.com/2-vinylpyridine-cas-100-69-6/
https://www.fishersci.fi/shop/products/2-vinylpyridine-97-stabilized-thermo-scientific/10754461
https://en.wikipedia.org/wiki/2-Vinylpyridine
https://www.benchchem.com/product/b144079?utm_src=pdf-body
https://www.chemicalbook.com/article/2-vinylpyridine-properties-production-process-and-uses.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylpyridine
https://www.chemicalbook.com/article/2-vinylpyridine-properties-production-process-and-uses.htm
https://chembk.com/en/chem/2-Vinylpyridine
https://www.chemicalbook.com/article/2-vinylpyridine-properties-production-process-and-uses.htm
https://chembk.com/en/chem/2-Vinylpyridine
https://www.chemicalbook.com/article/2-vinylpyridine-properties-production-process-and-uses.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylpyridine
https://www.chemicalbook.com/article/2-vinylpyridine-properties-production-process-and-uses.htm
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylpyridine
https://en.wikipedia.org/wiki/2-Vinylpyridine
https://www.fishersci.fi/shop/products/2-vinylpyridine-97-stabilized-thermo-scientific/10754461
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylpyridine
https://pubchem.ncbi.nlm.nih.gov/compound/2-Vinylpyridine
https://www.benchchem.com/product/b144079?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b144079?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol for Determination of Liquid-Liquid Miscibility
Objective: To determine if 2-vinylpyridine is miscible with a given organic solvent at a specific

temperature.

Materials:

2-Vinylpyridine (of appropriate purity)

Test solvent (of appropriate purity)

Calibrated pipettes or graduated cylinders

A set of clear, clean, and dry test tubes or vials with stoppers

Vortex mixer or shaker

Constant temperature bath (optional, for non-ambient temperature studies)

Light source for clear observation

Procedure:

Preparation: Ensure all glassware is clean and dry to avoid any contamination that might

affect the results. If temperature effects are being studied, allow the 2-vinylpyridine and the

test solvent to equilibrate to the desired temperature in a constant temperature bath.

Mixing: In a test tube, combine 2-vinylpyridine and the test solvent in a 1:1 volume ratio

(e.g., 2 mL of each).

Agitation: Securely stopper the test tube and shake it vigorously for 10-20 seconds to ensure

thorough mixing of the two liquids.[7]

Observation: Allow the mixture to stand undisturbed for at least 30 seconds and observe the

contents against a light source.[7]

Miscible: If the resulting mixture is a single, clear, and homogeneous phase with no visible

interface between the two liquids, they are considered miscible.
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Immiscible: If two distinct layers form, the liquids are immiscible.

Partially Miscible: If the mixture initially appears homogeneous but then separates into two

phases upon standing, or if one liquid dissolves to a limited extent in the other, they are

partially miscible.

Confirmation (Optional): To confirm miscibility across different proportions, the experiment

can be repeated with varying volume ratios of 2-vinylpyridine to the solvent (e.g., 1:3 and

3:1).

Documentation: Record the observations, including the solvent used, the temperature of the

experiment, and whether the liquids were found to be miscible, immiscible, or partially

miscible.

This protocol is a general guideline and can be adapted based on specific experimental needs

and safety considerations. For a standardized method for determining water miscibility, refer to

ASTM D1722.[8][9]

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for determining the solubility or miscibility

of 2-vinylpyridine in a given solvent.
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Workflow for Solubility/Miscibility Determination of 2-Vinylpyridine
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Solubility/Miscibility Determination Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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